Europium dichloride

Magnetocaloric Effect Cryogenic Refrigeration Adiabatic Demagnetization

Procurement challenge: Sourcing reliable divalent europium compounds with verified magnetocaloric or optical performance. EuCl₂ solves this with quantifiable differentiation. - **Magnetocaloric:** -ΔSM = 74.6 J·kg⁻¹·K⁻¹ (5 T); ideal for sub-Kelvin ADR (space detectors, quantum computing). - **Optical:** Blue emission (417 nm in THF); precursor for Eu²⁺-doped phosphors (LEDs, X-ray plates). - **Nuclear:** Enables selective lanthanide separation in molten salt electrorefining. - **Supply:** Hygroscopic solid; available for immediate R&D shipment.

Molecular Formula EuCl2
Cl2Eu
Molecular Weight 222.87 g/mol
CAS No. 13769-20-5
Cat. No. B082718
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameEuropium dichloride
CAS13769-20-5
Molecular FormulaEuCl2
Cl2Eu
Molecular Weight222.87 g/mol
Structural Identifiers
SMILES[Cl-].[Cl-].[Eu+2]
InChIInChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
InChIKeyBMANZYKPCBPZFG-UHFFFAOYSA-L
Commercial & Availability
Standard Pack Sizes250 mg / 0.5 g / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Europium Dichloride (EuCl₂) Overview


Europium dichloride (EuCl₂) is an inorganic compound featuring europium in the divalent (+2) oxidation state, a comparatively stable configuration within the lanthanide series that imparts distinct magnetic and optical properties [1]. Unlike the more common europium(III) chloride (EuCl₃), EuCl₂ adopts the PbCl₂-type orthorhombic crystal structure (space group Pnma) and exhibits a ferromagnetic ground state with a calculated magnetic moment of ~7.00 μB per Eu²⁺ ion [2]. It is a white to pale pink hygroscopic solid with a melting point of ~727–757 °C and a density of approximately 4.86–4.89 g/cm³ [3]. Its solubility in water and polar organic solvents, combined with a tunable blue emission under UV excitation, underpins its utility as a precursor for europium(II)-based phosphors and coordination compounds .

Workflow Magnetocaloric ADR, phosphor precursor, electrochemical separation
Selection Logic Eu²⁺ oxidation state for magnetic/optical functions, thermal stability
Format Context Solid precursor, soluble in polar organics, hygroscopic handling

Europium Dichloride (EuCl₂) Substitution Limitations


While europium(III) chloride (EuCl₃) and other europium halides are often considered as alternative europium sources, the unique divalent state of europium in EuCl₂ dictates its functionality in applications requiring specific magnetic, optical, or reductive properties. Substituting EuCl₃ for EuCl₂ in a magnetocaloric device, for instance, would be futile because Eu³⁺ (4f⁶, J=0) is non-magnetic at low temperatures, whereas Eu²⁺ (4f⁷, J=7/2) provides the large magnetic moment essential for adiabatic demagnetization refrigeration (ADR) [1]. Similarly, while EuBr₂ exhibits luminescence from the Eu²⁺ ion, its emission wavelength, quantum yield, and sensitivity to impurities differ significantly from those of EuCl₂, precluding direct substitution in optical systems without recalibration [2]. The following evidence quantifies these performance gaps and demonstrates why the selection of EuCl₂ over its closest analogs is a non-trivial, performance-critical decision [3].

EuCl₃ substitution fails for magnetocaloric use
Eu³⁺ is non-magnetic at low temperature; Eu²⁺ (in EuCl₂) provides essential magnetic moment.
EuBr₂ emission differs, recalibration required
Emission wavelength and quantum yield differ; may not directly replace EuCl₂ in optical systems.
YbCl₂ thermal instability vs EuCl₂
YbCl₂ disproportionation risk under high temperature; EuCl₂ maintains divalent stability.

Europium Dichloride (EuCl₂) Performance Benchmarks


Magnetocaloric Performance: EuCl₂ vs. GGG

Orthorhombic EuCl₂ demonstrates a record-high cryogenic magnetocaloric effect, quantified by magnetic entropy change (-ΔSM). At 5 T and 1.8 K, EuCl₂ achieves a -ΔSM of ~74.6 J·kg⁻¹·K⁻¹, which is 96% of its theoretical limit (77.5 J·kg⁻¹·K⁻¹) and surpasses all previously reported Gd³⁺ and Eu²⁺ based materials [1]. At a lower field of 1 T, EuCl₂ attains -ΔSM ~ 36.8 J·kg⁻¹·K⁻¹, which is nearly twice the -ΔSM of the commercial cryogenic refrigerant Gd₃Ga₅O₁₂ (GGG) at 2 T (~21 J·kg⁻¹·K⁻¹) [2]. This superior performance is attributed to the ferromagnetic ground state, single-ion behavior of Eu²⁺, and near-free spin characteristics of EuCl₂, as validated by ab initio calculations and Brillouin function analysis [1].

Magnetocaloric Effect
Head-to-head
-ΔSM ~74.6 J·kg⁻¹·K⁻¹ (5 T, 1.8 K), 1.75× GGG at 2 T
Supports ADR refrigerant selection for sub-Kelvin cooling
Record-high reported; review specific operational field/temperature.
Magnetocaloric Effect Cryogenic Refrigeration Adiabatic Demagnetization

Photoluminescence: EuCl₂ vs. EuBr₂ and EuI₂

In THF solution, EuCl₂ exhibits a photoluminescence (PL) emission peak at λₑₘ = 417 nm, which is blue-shifted by 65 nm relative to EuBr₂ (λₑₘ = 482 nm) due to the nephelauxetic effect [1]. The PL quantum yield (φ) of EuCl₂ is 0.07%, compared to 0.12% for EuBr₂ [2]. Critically, commercial EuI₂ in THF shows no detectable Eu²⁺ PL due to quenching by triiodide (I₃⁻) impurities, which are absent in EuCl₂ and EuBr₂ solutions [3]. The lifetime of the Eu²⁺* excited state is also distinct: for solid compounds, lifetimes are 76 ns for EuCl₂, 54 ns for EuBr₂, and 355 ns for EuI₂ [4].

PL Emission (THF)
Head-to-head
417 nm, blue-shifted 65 nm vs EuBr₂; no quenching vs EuI₂
Preferred blue phosphor precursor; stable solution photoluminescence
Low quantum yield (0.07%); verify in solid-state matrix.
Photoluminescence Europium Dihalides Optical Materials

Thermal Stability: EuCl₂ vs. YbCl₂ and SmCl₂

Knudsen effusion mass spectrometry studies of vapor phase composition reveal that the disproportionation of EuCl₂ and SmCl₂ is negligible under the experimental temperature range, whereas YbCl₂ undergoes significant disproportionation and SmCl₃ and YbCl₃ exhibit notable decomposition [1]. This indicates that EuCl₂ is thermally more robust than its ytterbium analog, YbCl₂, under high-temperature conditions. The negligible disproportionation of EuCl₂ is critical for applications requiring a stable divalent state, such as in molten salt reactors or high-temperature synthesis of Eu²⁺-doped materials.

Thermal Disproportionation
Cross-study
Negligible for EuCl₂ vs significant for YbCl₂
Maintains Eu²⁺ integrity in high-temperature synthesis
Qualitative comparison; confirm under specific conditions.
Thermal Stability Vapor Phase Composition High-Temperature Chemistry

Europium Recovery from Alcohol Solvents

The solubility of EuCl₂ in alcohols follows the trend ethanol > ethanol/isopropanol > isopropanol, which directly governs the efficiency of photochemical europium recovery from non-aqueous media [1]. In a 50/50 v/v ethanol/isopropanol mixture, the addition of chloride ions (as LiCl) decreases EuCl₂ solubility, enhancing recovery efficiency. Under optimized conditions (high Cl⁻ concentration, low water content <1.5 wt%), europium can be recovered from binary Eu/Y mixtures with an efficiency of up to 94.7% and a purity of 96.7–99.8% [2]. This solubility-driven precipitation behavior is a key differentiator for separation processes, as it allows for the selective isolation of Eu²⁺ as insoluble EuCl₂ from mixed lanthanide solutions.

Recovery Efficiency
Cross-study
Up to 94.7% recovery, 96.7–99.8% purity from Eu/Y mixtures
Enables selective Eu precipitation from mixed lanthanides
Optimized Cl⁻ concentration, low water content required.
Solubility Europium Recovery Non-Aqueous Separation

Electrochemical Ksp: EuCl₂ vs. SmCl₂ and YbCl₂

In NaAlCl₄ molten salt electrolyte at 453 K, the solubility product (Ksp) of EuCl₂ is 2.47 × 10⁻⁹, which is lower than that of SmCl₂ (3.76 × 10⁻⁹) and higher than that of YbCl₂ (1.83 × 10⁻⁹) [1]. This difference in Ksp directly impacts the recovery yield during electrorefining; EuCl₂ achieves a recovery yield of 90.4%, compared to 88.7% for SmCl₂ and 94.1% for YbCl₂ under identical conditions [2]. The distinct Ksp value of EuCl₂ allows for its selective electrodeposition and separation from other lanthanides in pyrochemical processing of spent nuclear fuel, where the separation of actinides from lanthanides is a critical challenge.

Ksp (NaAlCl₄, 453 K)
Head-to-head
2.47 × 10⁻⁹, yield 90.4% vs SmCl₂ 88.7%, YbCl₂ 94.1%
Informs electrorefining separation conditions
Yield context-dependent on electrolyte composition.
Molten Salt Electrorefining Lanthanide Separation Pyrochemical Processing

Europium Dichloride (EuCl₂) Key Applications


Adiabatic Demagnetization Refrigeration

Leveraging its record-high magnetocaloric effect (-ΔSM ~74.6 J·kg⁻¹·K⁻¹ at 5 T and ~36.8 J·kg⁻¹·K⁻¹ at 1 T) [1], EuCl₂ is an ideal solid-state refrigerant for ADR systems targeting sub-Kelvin temperatures (e.g., ~346 mK). Its performance significantly exceeds that of commercial GGG, enabling longer hold times and more efficient cooling for space-based infrared detectors, quantum computing qubits, and low-temperature physics experiments [2].

Blue-Emitting Phosphor Precursor

The characteristic blue photoluminescence (λₑₘ = 417 nm in THF) and tunable emission of EuCl₂ [3], along with its reliable solution behavior compared to EuI₂, make it a preferred precursor for synthesizing Eu²⁺-doped phosphors for LED lighting, display technologies, and X-ray imaging plates. Its solubility in polar solvents facilitates the preparation of coordination polymers and metal-organic frameworks (MOFs) with tailored optical properties.

Europium Electrorefining from Nuclear Waste

The distinct solubility product (Ksp = 2.47 × 10⁻⁹ in NaAlCl₄ at 453 K) [4] and high thermal stability of EuCl₂ [5] enable its selective electrodeposition and separation from other lanthanides and actinides in molten salt electrorefining. This is a critical step in advanced nuclear fuel cycles for the recovery of valuable europium and the reduction of high-level waste volume.

Photochemical Europium Recycling

The selective precipitation of EuCl₂ from alcoholic solutions, driven by its solubility characteristics and photochemical reduction of Eu³⁺, allows for the high-purity recovery of europium (up to 94.7% efficiency, >96.7% purity) [6] from complex mixtures like spent red lamp phosphors (Y₂O₃:Eu³⁺). This process offers a sustainable, non-aqueous route for europium recycling.

Application
Selection Property
Validation Focus
Adiabatic Demagnetization Refrigeration
Magnetic entropy change (-ΔSM) at low field
Sub-Kelvin cooling capacity and hold time
Blue-Emitting Phosphor Precursor
PL emission wavelength and solution stability
Solid-state luminescence quantum yield
Europium Electrorefining from Nuclear Waste
Ksp and recovery yield in molten salt
Separation factor from actinides and other Ln
Photochemical Europium Recycling
Solubility in alcohol/Cl⁻ media
Selective precipitation purity and efficiency

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
Explore Hub


Quote Request

Request a Quote for Europium dichloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.